Cas no 1804462-70-1 (Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate)

• Product Name: Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate
• CAS No: 1804462-70-1
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4863071
• Update Time: 2025-05-22

Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate

• Inchi： 1S/C9H7BrF2INO2/c1-2-16-9(15)7-6(13)5(8(11)12)4(10)3-14-7/h3,8H,2H2,1H3
• InChI Key： DCJGQAKUJVFNCY-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=NC=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate

Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate: A Comprehensive Overview

The compound Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1804462-70-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with bromine, iodine, and a difluoromethyl group, along with an ethyl ester moiety. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable tool in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of pyridine derivatives in the development of new pharmaceutical agents. The difluoromethyl group in this compound is particularly interesting due to its ability to modulate the electronic environment of the pyridine ring, which can influence reactivity and selectivity in various chemical reactions. Furthermore, the bromo and iodo substituents provide additional functional groups that can be utilized in further synthetic transformations, such as nucleophilic substitutions or cross-coupling reactions.

One of the most promising applications of Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate lies in its potential as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures. For instance, the ester group can be readily hydrolyzed to yield the corresponding carboxylic acid, which can then be incorporated into peptide or nucleic acid analogs.

In addition to its role in drug discovery, this compound has also found applications in materials science. The combination of halogen substituents and the difluoromethyl group makes it an attractive candidate for use in the synthesis of advanced materials, such as coordination polymers or metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

From a synthetic perspective, the preparation of Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate involves a series of carefully controlled reactions. The starting material is typically a substituted pyridine derivative, which undergoes halogenation at specific positions to introduce bromine and iodine atoms. The introduction of the difluoromethyl group requires precise conditions to ensure regioselectivity and avoid unwanted side reactions.

Recent advancements in catalytic methods have further enhanced the efficiency and scalability of these synthetic routes. For example, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to construct the desired substituents with high precision. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry play a crucial role in confirming the structure and purity of Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate. These methods provide detailed insights into the molecular architecture and help ensure that the compound meets stringent quality standards required for both research and industrial applications.

Looking ahead, there is significant potential for further exploration into the properties and applications of this compound. Ongoing research is focused on understanding its electronic properties at a fundamental level, which could pave the way for novel uses in optoelectronics or energy storage devices. Additionally, investigations into its biocompatibility and pharmacokinetics are expected to shed light on its suitability as a drug candidate.

In conclusion, Ethyl 5-bromo-4-(difluoromethyl)-3-iodopyridine-2-carboxylate stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working at the forefront of chemical synthesis and materials development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations.